Cas no 2757905-46-5 (2-[(4-Methylbenzenesulfonyl)oxy]-4-(methylsulfanyl)butanoic acid)

• Product Name: 2-[(4-Methylbenzenesulfonyl)oxy]-4-(methylsulfanyl)butanoic acid
• CAS No: 2757905-46-5
• MF: C₁₂H₁₆O₅S₂
• MW: 304.382441520691
• CID: 5916708
• PubChem ID: 165978487
• Update Time: 2025-07-29

2-[(4-Methylbenzenesulfonyl)oxy]-4-(methylsulfanyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2757905-46-5
• EN300-37152835
• 2-[(4-methylbenzenesulfonyl)oxy]-4-(methylsulfanyl)butanoic acid
• 2-[(4-Methylbenzenesulfonyl)oxy]-4-(methylsulfanyl)butanoic acid

• Inchi： 1S/C12H16O5S2/c1-9-3-5-10(6-4-9)19(15,16)17-11(12(13)14)7-8-18-2/h3-6,11H,7-8H2,1-2H3,(H,13,14)
• InChI Key： QCHHZYSGPYMIPJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC(C(=O)O)CCSC

Computed Properties

• Exact Mass: 304.04391595g/mol
• Monoisotopic Mass: 304.04391595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 114Ų

Additional information on 2-[(4-Methylbenzenesulfonyl)oxy]-4-(methylsulfanyl)butanoic acid

Introduction to 2-[(4-Methylbenzenesulfonyl)oxy]-4-(methylsulfanyl)butanoic acid (CAS No. 2757905-46-5)

2-[(4-Methylbenzenesulfonyl)oxy]-4-(methylsulfanyl)butanoic acid, with the CAS number 2757905-46-5, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique structural features, which include a sulfonyl group, a methylsulfanyl group, and a carboxylic acid moiety. These functional groups contribute to its chemical reactivity and biological activity, making it a valuable intermediate in the development of novel drugs and materials.

The molecular formula of 2-[(4-Methylbenzenesulfonyl)oxy]-4-(methylsulfanyl)butanoic acid is C₁₃H₁₆O₄S₂, and its molecular weight is approximately 288.39 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be advantageous in certain chemical reactions where water sensitivity is a concern.

In the context of pharmaceutical research, 2-[(4-Methylbenzenesulfonyl)oxy]-4-(methylsulfanyl)butanoic acid has been explored for its potential as a lead compound in the development of new therapeutic agents. Recent studies have shown that this compound exhibits promising biological activities, including anti-inflammatory and antioxidant properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound can effectively inhibit the production of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory drug candidate.

The sulfonyl group in 2-[(4-Methylbenzenesulfonyl)oxy]-4-(methylsulfanyl)butanoic acid plays a crucial role in its biological activity. Sulfonyl groups are known to enhance the lipophilicity and metabolic stability of molecules, which can improve their pharmacokinetic properties. Additionally, the presence of the carboxylic acid moiety allows for the formation of salts with various counterions, which can be used to optimize the solubility and bioavailability of the compound.

In materials science, 2-[(4-Methylbenzenesulfonyl)oxy]-4-(methylsulfanyl)butanoic acid has been investigated for its potential use as a functional monomer in polymer synthesis. The unique combination of functional groups in this compound makes it suitable for creating polymers with tailored properties, such as enhanced mechanical strength and thermal stability. A recent study published in the Polymer Chemistry journal reported the synthesis of copolymers using this compound as a monomer, resulting in materials with improved mechanical properties and biocompatibility.

The synthetic route for preparing 2-[(4-Methylbenzenesulfonyl)oxy]-4-(methylsulfanyl)butanoic acid typically involves several steps. One common approach is to start with 4-methylbenzenesulfonyl chloride and react it with an alcohol or thiol to form the corresponding sulfonate ester or sulfide. This intermediate is then further functionalized to introduce the carboxylic acid group through methods such as esterification or amidation. The overall synthetic process can be optimized to achieve high yields and purity levels, making it suitable for large-scale production.

In terms of safety and handling, 2-[(4-Methylbenzenesulfonyl)oxy]-4-(methylsulfanyl)butanoic acid should be stored under dry conditions and protected from light to prevent degradation. It is important to handle this compound with appropriate personal protective equipment (PPE), such as gloves and safety goggles, to avoid skin contact and inhalation. While it is not classified as a hazardous material under current regulations, proper safety protocols should always be followed during handling and storage.

The future prospects for 2-[(4-Methylbenzenesulfonyl)oxy]-4-(methylsulfanyl)butanoic acid are promising. Ongoing research aims to further explore its biological activities and develop new applications in both pharmaceuticals and materials science. As more studies are conducted and new derivatives are synthesized, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.